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Compound of Interest

Compound Name:
1-(4-Amino-2-

fluorophenyl)ethanone

Cat. No.: B048902 Get Quote

Essential Safety and Handling Guide for 1-(4-
Amino-2-fluorophenyl)ethanone
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 1-(4-Amino-2-fluorophenyl)ethanone. The following information is

synthesized from safety data sheets of structurally similar compounds and is intended to

ensure safe laboratory practices.

I. Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 1-(4-Amino-2-
fluorophenyl)ethanone.
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Protection Type Recommended Equipment Specifications & Rationale

Eye/Face Protection
Safety goggles with side-

shields

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against chemical

splashes.

Skin Protection
Chemical-resistant gloves and

protective clothing

Impervious clothing and gloves

should be worn. Gloves must

be inspected before use. Wash

and dry hands thoroughly after

handling.

Respiratory Protection Full-face respirator

Recommended if exposure

limits are exceeded or if

irritation is experienced. Use

only in a well-ventilated area.

II. Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of the laboratory environment.

Procedure Guidelines

Handling

Handle in a well-ventilated place. Avoid the

formation of dust and aerosols. Use non-

sparking tools to prevent fire from electrostatic

discharge. Do not eat, drink, or smoke when

using this product. Wash hands and any

exposed skin thoroughly after handling.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep the container

away from incompatible materials and foodstuff

containers. The storage area should be locked

up.
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III. Emergency Procedures
In the event of accidental exposure, immediate and appropriate first aid is essential.

Exposure Type First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Get medical help if

you feel unwell.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water.[1][2] If skin irritation occurs, get medical

help.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses, if present and easy

to do. Continue rinsing. If eye irritation persists,

seek medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[3] Call a POISON CENTER or doctor

immediately.[4]

IV. Disposal Plan
Proper disposal of 1-(4-Amino-2-fluorophenyl)ethanone and its containers is vital to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Method

Unused Product

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, regional, and national regulations.[1]

[2]

Contaminated Packaging

Containers can be triple-rinsed (or equivalent)

and offered for recycling or reconditioning.[4]

Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill.

[4]

V. Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling 1-(4-
Amino-2-fluorophenyl)ethanone in a laboratory setting.
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Caption: Workflow for Safe Handling of 1-(4-Amino-2-fluorophenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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